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Compound of Interest

Compound Name: 4-Bromo-2-ethylaniline

Cat. No.: B1273662 Get Quote

Technical Guide: 4-Bromo-2-ethylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

potential applications of 4-Bromo-2-ethylaniline, a key intermediate in various organic

synthesis processes.

Core Molecular Data
4-Bromo-2-ethylaniline is an aromatic amine derivative with the chemical formula C8H10BrN.

[1][2][3] Its structure, featuring a bromine atom and an ethyl group on the aniline ring, makes it

a versatile building block in the synthesis of more complex molecules.[4] The key quantitative

data for this compound are summarized in the table below.

Property Value Source

Molecular Formula C8H10BrN [1][2][3]

Molecular Weight 200.08 g/mol [5]

CAS Number 45762-41-2 [1][3][5]

IUPAC Name 4-bromo-2-ethylaniline [5]
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Synthesis Workflow
The synthesis of substituted anilines like 4-Bromo-2-ethylaniline often requires a multi-step

process to ensure regioselectivity, particularly to achieve the desired para-bromination. A

general and effective experimental protocol involves the protection of the highly activating

amino group, followed by electrophilic bromination, and subsequent deprotection to yield the

final product.

Experimental Protocol: A Generalized Synthesis Approach

Protection of the Amino Group: The starting material, 2-ethylaniline, is reacted with an

acylating agent such as acetic anhydride. This step is crucial to reduce the activating effect

of the amino group and prevent polysubstitution during bromination. The lone pair of

electrons on the nitrogen atom becomes delocalized by the adjacent carbonyl group, thus

moderating its reactivity.

Electrophilic Bromination: The resulting N-(2-ethylphenyl)acetamide is then subjected to

electrophilic bromination. A brominating agent, such as elemental bromine in a suitable

solvent like acetic acid, is introduced. The acetylamino group directs the incoming

electrophile (bromine) to the para position, leading to the formation of N-(4-bromo-2-

ethylphenyl)acetamide.

Deprotection (Hydrolysis): The final step involves the hydrolysis of the amide back to the

amine. This is typically achieved by heating the N-(4-bromo-2-ethylphenyl)acetamide in the

presence of an acid or a base, which cleaves the acyl group and restores the amino

functionality, yielding 4-Bromo-2-ethylaniline.

The following diagram illustrates this logical workflow for the synthesis of 4-Bromo-2-
ethylaniline.
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Synthesis Workflow: 4-Bromo-2-ethylaniline

Start: 2-Ethylaniline

Step 1: Acylation
(Amine Protection)

Acetic Anhydride

Intermediate:
N-(2-ethylphenyl)acetamide

Step 2: Bromination
(Electrophilic Substitution)

Bromine

Intermediate:
N-(4-bromo-2-ethylphenyl)acetamide

Step 3: Hydrolysis
(Deprotection)

Acid/Base

Product: 4-Bromo-2-ethylaniline

Click to download full resolution via product page

A generalized workflow for the synthesis of 4-Bromo-2-ethylaniline.

Applications in Research and Development
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4-Bromo-2-ethylaniline serves as a valuable intermediate in the synthesis of a variety of

organic compounds.[4][6] Its utility is particularly noted in the following areas:

Pharmaceutical Synthesis: As a building block, it is employed in the creation of more

complex molecules for drug discovery and development. The bromine atom provides a

reactive site for further chemical modifications, which can be instrumental in optimizing the

biological activity of drug candidates.

Agrochemicals: Similar to other bromoaniline derivatives, it can be a precursor in the

synthesis of herbicides, fungicides, and insecticides. The presence of the bromine

substituent can enhance the bioactivity and stability of these compounds.

Dyes and Pigments: The amino group allows for the formation of azo dyes, and the overall

structure can be a precursor for various pigments.[4]

Fine Chemicals: It is also used in the synthesis of specialty chemicals for various industrial

applications.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [4-Bromo-2-ethylaniline molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273662#4-bromo-2-ethylaniline-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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